2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide

• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol
• IUPAC Name: 2-amino-6-imidazol-1-yl-2-methylhexanamide
• InChI: InChI=1S/C10H18N4O/c1-10(12,9(11)15)4-2-3-6-14-7-5-13-8-14/h5,7-8H,2-4,6,12H2,1H3,(H2,11,15)
• InChI Key: ZQNFVVQGXKABKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCN1C=CN=C1)(C(=O)N)N

Description

2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide is a compound that features an imidazole ring, which is a five-membered heterocyclic moiety containing two nitrogen atoms. Imidazole derivatives are known for their broad range of chemical and biological properties, making them significant in various fields of research and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide typically involves the reaction of an appropriate amine with an imidazole derivative under controlled conditions. One common method involves the use of glyoxal and ammonia to form the imidazole ring, followed by subsequent functionalization to introduce the amino and methylhexanamide groups .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide can undergo various types of chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups on the imidazole ring are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole N-oxides, while reduction may produce reduced imidazole derivatives .

Scientific Research Applications

2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antibacterial, antifungal, and antiviral properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other imidazole derivatives such as:

Clemizole: An antihistaminic agent.

Etonitazene: An analgesic.

Omeprazole: An antiulcer agent.

Uniqueness

2-Amino-6-(1h-imidazol-1-yl)-2-methylhexanamide is unique due to its specific functional groups and structure, which confer distinct chemical and biological properties. Its combination of an amino group, imidazole ring, and methylhexanamide moiety makes it a versatile compound for various applications .